Cas no 100959-52-2 (4-Chloro-1H-indazol-7-amine)

• Product Name: 4-Chloro-1H-indazol-7-amine
• CAS No: 100959-52-2
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• MDL: MFCD09026964
• CID: 124394
• PubChem ID: 15896580
• Update Time: 2025-05-21

4-Chloro-1H-indazol-7-amine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1H-indazol-7-amine
• 1H-Indazol-7-amine,4-chloro-
• 1H-Indazol-7-amine,4-chloro
• 4-Chlor-1(2)H-indazol-7-ylamin
• 4-chloro-1(2)H-indazol-7-ylamine
• 7-AMINO-4-CHLORO INDAZOLE
• 7-Amino-4-chloro-indazole
• 1H-Indazol-7-amine, 4-chloro-
• 0307AA
• FCH863562
• AK113590
• AX8110228
• ST1100703
• AB0098240
• 7-Amino-4-chloroindazole
• AKOS006289552
• Z1198182475
• AMY9956
• MFCD09026964
• CS-0050950
• SCHEMBL7571432
• FT-0760293
• EN300-1698863
• DTXSID20579223
• AS-34246
• 100959-52-2
• 4-chloro-2H-indazol-7-amine
• DB-058543
• DTXCID00529988

• MDL： MFCD09026964
• Inchi： 1S/C7H6ClN3/c8-5-1-2-6(9)7-4(5)3-10-11-7/h1-3H,9H2,(H,10,11)
• InChI Key： ZKJOFZAKOCJTDQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=C1C=NN2)N

Computed Properties

• Exact Mass: 167.02500
• Monoisotopic Mass: 167.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7
• XLogP3: 1.5

Experimental Properties

• PSA: 54.70000
• LogP: 2.37970

Additional information on 4-Chloro-1H-indazol-7-amine

Recent Advances in the Study of 4-Chloro-1H-indazol-7-amine (CAS: 100959-52-2) in Chemical Biology and Pharmaceutical Research

The compound 4-Chloro-1H-indazol-7-amine (CAS: 100959-52-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile scaffold for drug discovery. This heterocyclic amine, characterized by its indazole core and chloro-substitution, has demonstrated promising biological activities, particularly in the modulation of kinase pathways and other critical cellular targets. Recent studies have explored its synthetic accessibility, structure-activity relationships (SAR), and therapeutic applications, making it a focal point for innovative drug development.

One of the key areas of investigation involves the role of 4-Chloro-1H-indazol-7-amine as a building block for kinase inhibitors. Kinases are pivotal in numerous disease pathways, including cancer, inflammation, and neurodegenerative disorders. Researchers have synthesized derivatives of this compound to evaluate their inhibitory effects on specific kinases, such as JAK2 and EGFR. Preliminary results indicate that certain derivatives exhibit nanomolar potency, with improved selectivity profiles compared to existing inhibitors. These findings underscore the potential of 4-Chloro-1H-indazol-7-amine as a lead compound for next-generation kinase-targeted therapies.

In addition to its kinase inhibitory properties, 4-Chloro-1H-indazol-7-amine has been investigated for its utility in fragment-based drug design (FBDD). Fragment-based approaches leverage small, structurally diverse molecules to identify novel binding motifs for target proteins. Recent studies have demonstrated that this compound can serve as a valuable fragment due to its favorable physicochemical properties and ability to form key hydrogen bonds with protein residues. This has led to the discovery of new chemical entities with enhanced binding affinities and reduced off-target effects, highlighting its role in accelerating drug discovery pipelines.

Another notable application of 4-Chloro-1H-indazol-7-amine lies in its incorporation into PROTACs (Proteolysis Targeting Chimeras). PROTACs are bifunctional molecules designed to degrade target proteins by recruiting ubiquitin ligases. Recent research has shown that derivatives of this compound can effectively link E3 ligases to disease-relevant proteins, facilitating their degradation. This approach has shown promise in overcoming drug resistance mechanisms, particularly in oncology, where traditional inhibitors often fail due to mutations or compensatory pathways. The adaptability of 4-Chloro-1H-indazol-7-amine in PROTAC design further expands its therapeutic potential.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 4-Chloro-1H-indazol-7-amine derivatives. Issues such as metabolic stability, solubility, and bioavailability require further investigation to translate these findings into clinically viable candidates. Recent efforts have focused on structural modifications, including the introduction of solubilizing groups and the exploration of prodrug strategies, to address these limitations. Collaborative research between academia and industry is expected to drive progress in this area, paving the way for novel therapeutics.

In conclusion, 4-Chloro-1H-indazol-7-amine (CAS: 100959-52-2) represents a promising scaffold in chemical biology and pharmaceutical research. Its versatility in kinase inhibition, fragment-based drug design, and PROTAC development underscores its broad applicability. Continued research into its SAR and optimization will be critical to unlocking its full potential, offering new avenues for treating complex diseases. This compound exemplifies the intersection of chemistry and biology, serving as a testament to the power of targeted molecular design in modern drug discovery.